Cas no 42792-67-6 (Methyl 3-((1-phenylethyl)amino)propanoate)

• Product Name: Methyl 3-((1-phenylethyl)amino)propanoate
• CAS No: 42792-67-6
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 928439
• PubChem ID: 2826780
• Update Time: 2025-11-02

Methyl 3-((1-phenylethyl)amino)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-((1-phenylethyl)amino)propanoate
• METHYL 3-(1-PHENYLETHYLAMINO)PROPANOATE
• Methyl 3-[(1-phenylethyl)amino]propanoate
• AC1MCVYZ
• Ambcb5100477
• CBDivE_012756
• CTK4I6617
• methyl 3-(1-phenylethylamino)propionate
• SureCN2750779
• AKOS005188306
• methyl N-(1-phenylethyl)-beta-alaninate
• AB00073551-01
• SCHEMBL2750779
• 42792-67-6
• DTXSID70385114

• MDL： MFCD00540146
• Inchi： 1S/C12H17NO2/c1-10(11-6-4-3-5-7-11)13-9-8-12(14)15-2/h3-7,10,13H,8-9H2,1-2H3
• InChI Key： ZCYLXTDMFSPRNF-UHFFFAOYSA-N
• SMILES： O(C)C(CCNC(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 207.12600
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Boiling Point: 295.7±23.0 °C at 760 mmHg
• Flash Point: 89.3±20.4 °C
• PSA: 38.33000
• LogP: 2.29120

Methyl 3-((1-phenylethyl)amino)propanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on Methyl 3-((1-phenylethyl)amino)propanoate

Comprehensive Overview of Methyl 3-((1-phenylethyl)amino)propanoate (CAS No. 42792-67-6)

Methyl 3-((1-phenylethyl)amino)propanoate (CAS No. 42792-67-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, fragrance development, and chemical synthesis. This ester-amine hybrid is characterized by its unique molecular structure, combining a phenylethyl moiety with a propanoate ester group. Its versatility makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds and specialty chemicals.

In recent years, the demand for Methyl 3-((1-phenylethyl)amino)propanoate has surged due to its potential applications in flavor and fragrance industries. The compound's aromatic properties make it an attractive candidate for creating novel scents and enhancing existing formulations. Researchers are also exploring its role in cosmetic chemistry, where it may serve as a stabilizing agent or a precursor for UV filters. This aligns with the growing consumer trend toward sustainable and high-performance cosmetic ingredients.

From a pharmaceutical perspective, Methyl 3-((1-phenylethyl)amino)propanoate has shown promise as a building block for drug discovery. Its structural features allow for modifications that can lead to compounds with potential neurological or anti-inflammatory effects. This has sparked interest among researchers investigating treatments for conditions such as chronic pain or neurodegenerative diseases. The compound's ability to cross the blood-brain barrier is a particularly intriguing area of study.

The synthesis of Methyl 3-((1-phenylethyl)amino)propanoate typically involves the reaction of methyl acrylate with 1-phenylethylamine under controlled conditions. This process has been optimized in recent years to improve yield and purity, addressing one of the most common questions in chemical forums about efficient production methods. The compound's stability under various storage conditions is another frequently discussed topic among industrial users.

Environmental considerations have become increasingly important in chemical manufacturing, and Methyl 3-((1-phenylethyl)amino)propanoate presents several advantages in this regard. Its production generates minimal hazardous byproducts compared to traditional amine derivatives, making it a more sustainable choice. This aspect resonates with the current industry focus on green chemistry principles and the development of eco-friendly chemical processes.

Analytical characterization of 42792-67-6 typically involves advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods allow for precise quality control, ensuring the compound meets the stringent requirements of pharmaceutical and cosmetic applications. The availability of high-purity grades has expanded its utility in research laboratories worldwide.

Market trends indicate growing interest in Methyl 3-((1-phenylethyl)amino)propanoate from emerging economies, particularly in Asia's rapidly expanding specialty chemicals sector. The compound's relatively simple synthesis pathway makes it accessible to manufacturers looking to diversify their product portfolios. This aligns with search trends showing increased queries about chemical intermediates with multiple industrial applications.

Future research directions for Methyl 3-((1-phenylethyl)amino)propanoate may explore its potential in material science applications, particularly in the development of smart polymers or functional coatings. The compound's amine group offers opportunities for further chemical modifications that could lead to novel materials with unique properties. This represents an exciting frontier for this versatile chemical entity.

For researchers and industry professionals seeking detailed technical information about CAS No. 42792-67-6, comprehensive data sheets are available from major chemical suppliers. These documents typically include specifications regarding purity, solubility, and storage recommendations, addressing many of the practical questions frequently searched by laboratory personnel and quality control specialists.